7-Amino-2,3-dihydro-2,5-dimethyl-4-chlorobenzofuran

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 4-chloro-2,5-dimethyl-2,3-dihydro-1-benzofuran-7-amine
• InChI: InChI=1S/C10H12ClNO/c1-5-3-8(12)10-7(9(5)11)4-6(2)13-10/h3,6H,4,12H2,1-2H3
• InChI Key: UOVYYQCOQMGNES-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(=CC(=C2O1)N)C)Cl

Description

7-Amino-2,3-dihydro-2,5-dimethyl-4-chlorobenzofuran is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

51.0 g of 3C was dissolved in 600 ml of THF. The solution was divided in half, and each half was hydrogenated (40-50 psig hydrogen pressure) in the presence of 1 g of palladium-on-charcoal catalyst. The final combined reaction mixtures were filtered, the filtrates were combined, dried (MgSO4) and evaporated to dryness, to give 7-amino-2,3-dihydro-2,5-dimethyl-4-chlorobenzofuran (3D).

Synthesis routes and methods II

Procedure details